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Compound of Interest

Compound Name: Firazorexton

Cat. No.: B3326018

For Researchers, Scientists, and Drug Development Professionals

Introduction

Firazorexton (TAK-994) is a potent and selective agonist of the orexin 2 receptor (OX2R), a G-
protein coupled receptor primarily expressed in the brain.[1][2] Orexin signaling plays a crucial
role in regulating wakefulness, and OX2R agonists have been investigated for the treatment of
narcolepsy.[1][2][3] These application notes provide a detailed protocol for the preparation and
use of Firazorexton in in vitro cell culture experiments, along with information on its
mechanism of action.

It is important to note that the clinical development of Firazorexton was discontinued due to
findings of drug-induced liver injury.[2][3] Researchers should be aware of this potential
hepatotoxicity when designing and interpreting experiments.

Data Summary

The following tables summarize the key quantitative data for Firazorexton.

Table 1: Physicochemical Properties and Solubility
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Property Value Source(s)
Molecular Formula C22H25F3N204S [2]
Molecular Weight 470.51 g/mol [2]
o 200 mg/mL (requires
Solubility in DMSO o [4]
sonication)
1-10 mg/mL (sparingly soluble)  [5]
Solubility in Acetonitrile 0.1-1 mg/mL (slightly soluble) [5]
Solubility in PBS Practically insoluble [61[7]
Table 2: In Vitro Activity and Recommended Storage
Parameter Value Cell Line Source(s)
ECso (Calcium
o 19 nM hOX2R/CHO-K1 [1]
Mobilization)
ECso (B-arrestin
) 100 nM hOX2R/CHO-EA [1]
Recruitment)
ECso (ERK1/2
170 nM hOX2R/CHO-EA [1]

Phosphorylation)

Stock Solution

Storage

-80°C forup to 6
months; -20°C for up N/A
to 1 month

[4]18]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Firazorexton Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Firazorexton in dimethyl

sulfoxide (DMSO).

Materials:

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://en.wikipedia.org/wiki/Firazorexton
https://en.wikipedia.org/wiki/Firazorexton
https://www.medchemexpress.com/2r-3r-firazorexton.html
https://www.caymanchem.com/product/42336/tak-994
https://www.caymanchem.com/product/42336/tak-994
https://www.benchchem.com/pdf/Amlexanox_solubility_and_stability_in_DMSO_for_cell_culture.pdf
https://www.benchchem.com/pdf/Caulophine_solubility_in_DMSO_PBS_and_cell_culture_media.pdf
https://www.medchemexpress.com/firazorexton-hydrate.html
https://www.medchemexpress.com/firazorexton-hydrate.html
https://www.medchemexpress.com/firazorexton-hydrate.html
https://www.medchemexpress.com/2r-3r-firazorexton.html
https://www.medchemexpress.com/firazorexton.html
https://www.benchchem.com/product/b3326018?utm_src=pdf-body
https://www.benchchem.com/product/b3326018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3326018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Firazorexton powder

Anhydrous or molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Calculate the required mass of Firazorexton: To prepare 1 mL of a 10 mM stock solution,
the required mass is calculated as follows:

o Mass (mg) = 10 mmol/L x 0.001 L x 470.51 g/mol x 1000 mg/g = 4.7051 mg

Weighing Firazorexton: Carefully weigh out the calculated amount of Firazorexton powder
in a sterile microcentrifuge tube. It is recommended to handle the powder in a chemical fume
hood.

Dissolution: Add the appropriate volume of DMSO to the tube containing the Firazorexton
powder. For example, add 1 mL of DMSO for 4.7051 mg of Firazorexton.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved.[9] If the compound does not readily dissolve, gentle warming in a 37°C
water bath or sonication can be used to aid dissolution.[4][8] Visually inspect the solution to
ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[8] Store the aliquots at -20°C for
up to one month or at -80°C for up to six months.[4][8]

Protocol 2: Preparation of Working Solutions for Cell
Culture
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This protocol describes the serial dilution of the 10 mM Firazorexton stock solution to prepare

working solutions for treating cells in culture. It is crucial to maintain a low final concentration of

DMSO in the cell culture medium to avoid solvent-induced cytotoxicity. The final DMSO

concentration should ideally be kept below 0.5% (v/v), and a vehicle control with the same

DMSO concentration should always be included in the experiment.[6][10]

Materials:

10 mM Firazorexton stock solution in DMSO
Sterile, complete cell culture medium appropriate for your cell line
Sterile microcentrifuge tubes

Pipettors and sterile filter tips

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 10 mM Firazorexton stock solution at room
temperature.

Intermediate Dilution (Recommended): To minimize pipetting errors and reduce the risk of
precipitation, prepare an intermediate dilution of the stock solution in complete cell culture
medium. For example, to prepare a 100 uM intermediate solution, add 10 pL of the 10 mM
stock to 990 pL of pre-warmed (37°C) complete cell culture medium. Mix gently by pipetting.

Final Working Solution Preparation: Prepare the final working solutions by diluting the
intermediate solution into pre-warmed complete cell culture medium. For example, to
prepare a 1 uM working solution, add 10 pL of the 100 uM intermediate solution to 990 pL of
complete cell culture medium.

Mixing: Mix the working solution gently but thoroughly by inverting the tube or by gentle
pipetting.

Cell Treatment: Remove the existing medium from your cells and replace it with the medium
containing the desired concentration of Firazorexton. Ensure that the final DMSO
concentration in the vehicle control and all treated wells is identical.
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Signaling Pathway and Experimental Workflow
Firazorexton Signaling Pathway

Firazorexton is a selective agonist for the orexin 2 receptor (OX2R), a G-protein-coupled
receptor.[1][2] Activation of OX2R can lead to the stimulation of various downstream signaling
cascades. The binding of Firazorexton to OX2R can activate Gq, Gi/o, and Gs proteins.[11]
This activation can subsequently lead to the activation of phospholipase C (PLC), resulting in
an increase in intracellular calcium, and the phosphorylation of extracellular signal-regulated
kinases (ERK1/2).[1][11]
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Caption: Firazorexton activates the OX2R, leading to downstream signaling events.

Experimental Workflow for Firazorexton Preparation

The following diagram outlines the key steps for preparing Firazorexton for use in cell culture
experiments.
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Caption: Workflow for preparing Firazorexton solutions for cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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